3-fluoro-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]benzamide
• InChI: InChI=1S/C17H16FNO2/c18-15-7-3-6-12(8-15)16(20)19-11-17(21)9-13-4-1-2-5-14(13)10-17/h1-8,21H,9-11H2,(H,19,20)
• InChI Key: NRLDMSJPIXHGMF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(CNC(=O)C3=CC(=CC=C3)F)O
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol
• CAS No.: 2034601-64-2

Description

3-fluoro-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. This compound belongs to the class of benzamides and is known for its unique chemical structure and properties.

Scientific Research Applications

PET Imaging Agent Development

Research on fluorine-containing benzamide analogs has highlighted their utility in developing PET imaging agents for assessing the sigma-2 receptor status in solid tumors. These compounds, due to their fluorine content, demonstrate high tumor uptake and acceptable tumor/normal tissue ratios, making them promising candidates for non-invasive tumor imaging (Tu et al., 2007).

Antimicrobial Activity

Fluorinated benzamide derivatives have been synthesized and tested for their antifungal and antibacterial activity. Some compounds exhibited high activity against fungi and Gram-positive microorganisms, suggesting a potential for developing new antimicrobial agents from fluorinated benzamides (Carmellino et al., 1994).

Synthesis of Fluorinated Heterocycles

Research into the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate has shown the potential to create diverse fluorinated heterocyclic compounds. This process is significant for pharmaceutical and agrochemical industries where fluorinated heterocycles play crucial roles (Wu et al., 2017).

Development of Soluble Fluoro-Polyimides

Soluble fluoro-polyimides have been synthesized from fluorine-containing aromatic diamines and aromatic dianhydrides. These materials exhibit excellent thermal stability, low moisture absorption, and high hygrothermal stability, making them valuable for various industrial applications (Xie et al., 2001).